2-(4-Fluorophenoxy)acetonitrile

• IUPAC Name: 2-(4-fluorophenoxy)acetonitrile
• InChI: InChI=1S/C8H6FNO/c9-7-1-3-8(4-2-7)11-6-5-10/h1-4H,6H2
• InChI Key: ODBGONFPCSVCCM-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=CC=C1OCC#N)F
• Molecular Formula: C8H6FNO
• DSSTOX Substance ID: DTXSID10382420
• Molecular Weight: 151.14 g/mol
• CAS RN: 24115-20-6

Description

2-(4-Fluorophenoxy)acetonitrile is a heterocyclic organic compound. It is a solid at room temperature.

Synthesis Analysis

The synthesis of 2-(4-Fluorophenoxy)acetonitrile involves enantioselective transesterification with Candida antarctica lipase B (Novozym 435). The optimum conditions for the transesterification include acetonitrile as the organic solvent, n-butanol as the acyl donor, a water activity (aw) of 0.11, a reaction temperature of 45°C, and a shaking rate of 200 rpm.

Molecular Structure Analysis

The molecular formula of 2-(4-Fluorophenoxy)acetonitrile is C8H6FNO. Its InChI code is 1S/C8H6FNO/c9-7-1-3-8(4-2-7)11-6-5-10/h1-4H,6H2.

Physical And Chemical Properties Analysis

2-(4-Fluorophenoxy)acetonitrile is a solid at room temperature. It has a melting point of 151.1°C. The density of this compound is 1.185g/cm³.

Scientific Research Applications

2-(4-Fluorophenoxy)acetonitrile: A Comprehensive Analysis of Scientific Research Applications

Proteomics Research: 2-(4-Fluorophenoxy)acetonitrile is utilized in proteomics research, which involves the large-scale study of proteins, particularly their structures and functions. .

Safety and Hazards

2-(4-Fluorophenoxy)acetonitrile is harmful if swallowed, in contact with skin, or if inhaled. It can cause skin irritation and serious eye irritation. It may also cause respiratory irritation. Safety precautions include avoiding breathing dust/fume/gas/mist/vapours/spray, not getting it in eyes, on skin, or on clothing, not eating, drinking or smoking when using this product, and wearing protective gloves/protective clothing/eye protection/face protection.

Synthesis routes and methods I

Procedure details

To a solution of 4-fluorophenol (560 mg, 5.0 mmol) in DMF (10 mL) is added potassium carbonate (828 mg, 6.0 mmol) followed by chloroacetonitrile (0.315 mL, 50.0 mmol). The reaction mixture is stirred and heated at 50° C. for 14 h. The reaction mixture is cooled to RT, diluted with EtOAc, and washed with water, brine, then dried (MgSO4), and filtered. The filtrate is evaporated, and the residue purified by chromatography on silica gel; elution with dichloromethane gives 721 mg of the product 388.

Synthesis routes and methods II

Procedure details

A mixture of 4-fluorophenol (22.4 g, 200 mmol), chloroacetonitrile (17.1 g, 220 mmol) and excess powdered potassium carbonate was refluxed for 7 h then the mixture was concentrated under reduced pressure. The residue was mixed with H2O and was extracted with Et2O. The combined organic layers were dried, filtered and concentrated under reduced pressure. The residue was Kugelrohr distilled to provide 2-(4-Fluorophenoxy)acetonitrile (25 g, 84%). The 2-(4-Fluorophenoxy)acetonitrile (25 g, 185 mmol) was reduced with alane [generated from lithium aluminum hydride (19.6 g, 516 mmol) and sulfuric acid (25.3 g, 258 mmol) according to the procedure in Example 1]. The crude product was purified by Kugelrohr distillation to provide the titled compound (12 g).